Cas no 1177356-79-4 (2-Propylazepane oxalate)

2-Propylazepane oxalate is a cyclic amine derivative with a seven-membered azepane ring, functionalized with a propyl group at the 2-position and paired with oxalic acid as a counterion. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility and potential as a building block for pharmacologically active molecules. The oxalate salt form enhances solubility and stability, facilitating handling and storage. Its rigid yet flexible ring system allows for diverse applications in ligand design and catalysis. The propyl substituent may influence lipophilicity and steric interactions, making it valuable for structure-activity relationship studies. Suitable for controlled environments due to its sensitivity.

2-Propylazepane oxalate structure

Product Name:2-Propylazepane oxalate

CAS No:1177356-79-4

MF:C₁₁H₂₁NO₄

MW:231.28874373436

CID:5044205

Update Time:2025-10-29

2-Propylazepane oxalate Chemical and Physical Properties

Names and Identifiers

- 2-PROPYLAZEPANE OXALATE
- oxalic acid;2-propylazepane
- 2-Propylazepane (C2H2O4)
- KM4255
- 2-Propylazepane oxalate
- Inchi： 1S/C9H19N.C2H2O4/c1-2-6-9-7-4-3-5-8-10-9;3-1(4)2(5)6/h9-10H,2-8H2,1H3;(H,3,4)(H,5,6)
- InChI Key： PEKHAWNBOZXSCL-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)=O.N1CCCCCC1CCC

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 152
Topological Polar Surface Area: 86.6

2-Propylazepane oxalate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P839465-50mg	2-Propylazepane Oxalate	1177356-79-4	50mg	$ 50.00	2022-06-03
TRC	P839465-100mg	2-Propylazepane Oxalate	1177356-79-4	100mg	$ 95.00	2022-06-03
TRC	P839465-500mg	2-Propylazepane Oxalate	1177356-79-4	500mg	$ 320.00	2022-06-03